C.I. Food Blue 1-aluminum lake

Specification

• CAS No.: 1342-11-6
• Molecular Formula: C16H10AlN2O8S2+3
• Molecular Weight: 449.4 g/mol
• IUPAC Name: aluminum;2-(3-hydroxy-5-sulfo-1H-indol-2-yl)-3-oxoindole-5-sulfonic acid
• Standard InChI: InChI=1S/C16H10N2O8S2.Al/c19-15-9-5-7(27(21,22)23)1-3-11(9)17-13(15)14-16(20)10-6-8(28(24,25)26)2-4-12(10)18-14;/h1-6,17,19H,(H,21,22,23)(H,24,25,26);/q;+3
• Standard InChI Key: KKHVNJFMNFIZLB-IERUDJENSA-N
• Isomeric SMILES: C1=CC2=C(C=C1S(=O)(=O)O)C(=O)/C(=C\3/C(=O)C4=C(N3)C=CC(=C4)S(=O)(=O)O)/N2.[Al+3]
• SMILES: C1=CC2=C(C=C1S(=O)(=O)O)C(=C(N2)C3=NC4=C(C3=O)C=C(C=C4)S(=O)(=O)O)O.[Al+3]
• Canonical SMILES: C1=CC2=C(C=C1S(=O)(=O)O)C(=O)C(=C3C(=O)C4=C(N3)C=CC(=C4)S(=O)(=O)O)N2.[Al+3]

Introduction

Chemical Identity and Classification

Nomenclature and Identification

C.I. Food Blue 1-Aluminum Lake is known by multiple designations in scientific and regulatory contexts. This synthetic colorant belongs to the triphenylmethane dye class and is recognized by several identification numbers and synonyms. The compound is registered under multiple CAS (Chemical Abstracts Service) numbers depending on specific formulations, including 68921-42-6, 16521-38-3, and 15792-67-3. These variations reflect different manufacturing specifications and aluminum salt ratios.
Common synonyms include FD&C Blue No. 1 aluminum lake, Brilliant Blue FCF Lake, Pigment Blue 63, Blue No. 1 FD&C Lake, Acid Blue 74-aluminum lake, and Indigotine-aluminum lake. In the Color Index system, it is designated as C.I. Food Blue 2:1 or C.I. 42090:2, the latter number indicating its aluminum lake form.

Chemical Structure and Composition

The chemical structure of C.I. Food Blue 1-Aluminum Lake is characterized by a complex molecular arrangement where the dye component is precipitated onto an aluminum substrate. The molecular formula varies in literature between C37H39AlN2O9S3 and C111H102Al2N6O27S9, reflecting different aluminum-to-dye ratios in various formulations. The compound contains aluminum in its oxide form (alumina) rather than as elemental aluminum.
The structural arrangement involves aluminum ions stabilizing the dye molecules, which enhances their resistance to environmental factors such as light and heat degradation. This stabilization process creates a water-insoluble pigment from what was originally a water-soluble dye.

Physical and Chemical Properties

Physical Characteristics

C.I. Food Blue 1-Aluminum Lake presents as a fine powder with a brilliant blue color. The physical properties of this compound make it suitable for various applications where color stability is essential. The following table summarizes key physical properties based on available data:

Property	Value
Appearance	Brilliant blue powder
Density	0.252 g/cm³ at 20°C
Water Solubility	15.38 mg/L at 25°C
LogP	1.672 at 25°C
Storage Temperature	-20°C (recommended)
Stability	Resistant to light and heat
These physical properties contribute to the compound's functionality and applicability in various industrial and consumer products.

Chemical Reactivity

The chemical behavior of C.I. Food Blue 1-Aluminum Lake is characterized by its stability under various conditions. The aluminum lake formulation provides significant advantages over the non-lake version, including:
Resistance to acids and alkalis, making it suitable for use in products with varying pH levels. The compound maintains color stability under typical processing conditions for food, pharmaceutical, and cosmetic applications. Unlike soluble dyes, the aluminum lake version exhibits minimal bleeding or migration in various formulations, which is critical for maintaining product appearance.
The compound's relatively low water solubility (15.38 mg/L at 25°C) contributes to its stability in water-based formulations while preventing undesired color migration. This property is particularly valuable in applications where color precision and stability are required.

Production and Synthesis

Manufacturing Process

The production of C.I. Food Blue 1-Aluminum Lake involves precipitation of the water-soluble dye onto an aluminum substrate. While specific manufacturing protocols can vary between producers, the general process typically involves several key steps.
The synthesis begins with the water-soluble form of the dye (Brilliant Blue FCF or FD&C Blue No. 1), which undergoes precipitation with aluminum salts to form the lake pigment. This process converts the soluble dye into an insoluble pigment form that offers enhanced stability for various applications.
One common preparation method involves pigmenting the dye in the presence of crystalline inorganic salts and organic solvents. After the pigmenting process, the salt and organic solvent are removed through aqueous extraction under acidic pH conditions. This process enhances the color strength and stability of the final product.

Quality Control Parameters

Quality control for C.I. Food Blue 1-Aluminum Lake typically focuses on several critical parameters that ensure product consistency and safety:
Purity testing to verify the absence of unauthorized colorants or chemical contaminants. Color strength and hue evaluation to ensure batch-to-batch consistency. Particle size analysis to confirm appropriate dispersion properties for intended applications. Heavy metal testing to verify compliance with regulatory limits for elements such as lead, arsenic, and mercury.
These quality control measures are essential for ensuring that the finished product meets both regulatory requirements and application-specific performance criteria.

Applications and Uses

Food Industry Applications

C.I. Food Blue 1-Aluminum Lake finds extensive use in the food industry, where its stability makes it particularly valuable. The food applications include:
Confectionery products including hard candies, chewing gums, and decorative coatings. Bakery items such as icings, frostings, and decorative elements. Processed foods requiring color stability during heat processing. Beverage powders and dry mix products.
The aluminum lake form is particularly valuable in applications where water-insolubility is desirable, such as in coated confections where color bleeding would be problematic.

Pharmaceutical and Cosmetic Applications

In pharmaceutical applications, C.I. Food Blue 1-Aluminum Lake is utilized for:
Tablet and capsule coatings to provide color identification and brand recognition. Medicinal syrups and liquid formulations where color stability is essential. Toothpastes and mouthwashes requiring stable blue coloration.
In cosmetics, this colorant appears in:
Eye shadows, blushes, and other color cosmetics. Soaps and bath products. Hair care formulations requiring stable blue pigmentation.

Scientific Research Applications

In scientific and research contexts, C.I. Food Blue 1-Aluminum Lake serves several functions:
Histological staining for microscopy studies. Cellular imaging to visualize specific cellular components. Binding studies due to its affinity for certain biological structures.
Its stability and specific binding properties make it valuable for these specialized research applications.

Physicochemical Analysis Methods

Stability Testing

Stability testing for C.I. Food Blue 1-Aluminum Lake typically evaluates the compound's performance under various environmental conditions:
Light stability testing to assess resistance to photodegradation. Temperature stress testing to evaluate color stability under heat processing conditions. pH stability studies to determine performance in acidic and alkaline environments.
The data from these tests inform proper storage recommendations and application guidelines for product developers.

Comparative Analysis with Related Compounds

Comparison with Non-Lake Counterparts

C.I. Food Blue 1-Aluminum Lake differs significantly from its non-lake counterpart (FD&C Blue No. 1 or Brilliant Blue FCF) in several important ways:
Water solubility: The aluminum lake form has significantly reduced water solubility (15.38 mg/L) compared to the highly water-soluble non-lake form. Color bleeding: The lake version shows minimal color migration or bleeding in applications, while the non-lake version readily dissolves and can migrate in water-based systems. Heat and light stability: The aluminum lake form typically offers enhanced stability to environmental factors compared to the non-lake version.
These differences make the lake version preferred for applications requiring color stability without migration, while the non-lake version may be preferred where solubility is advantageous.